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Compound of Interest

Compound Name: ONT-993

Cat. No.: B8770055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONT-993 is an aliphatic hydroxylated metabolite of the HER2 inhibitor Tucatinib.[1][2] It is

recognized for its inhibitory effects on cytochrome P450 enzymes, specifically CYP2D6 (with an

IC50 of 7.9 µM) and metabolism-dependent inactivation of CYP3A (with a KI of 1.6 µM).[1][3][4]

As a significant metabolite, the accurate quantification of ONT-993 in biological matrices is

crucial for pharmacokinetic, pharmacodynamic, and drug-drug interaction studies during the

development of its parent drug, Tucatinib.

This document provides detailed application notes and protocols for the analytical detection of

ONT-993, primarily focusing on a robust and sensitive Liquid Chromatography with tandem

mass spectrometry (LC-MS/MS) method. While specific validated methods for ONT-993 are not

widely published, the following protocols are based on established principles for the

quantitative analysis of small molecules in biological samples.

Quantitative Data Summary
The following tables represent typical data that would be generated during the validation of an

LC-MS/MS method for ONT-993. These values are illustrative and should be determined

experimentally.

Table 1: ONT-993 Calibration Curve Parameters
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Parameter Value

Linear Range 1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.995

Regression Equation y = mx + c

Weighting 1/x²

Table 2: Precision and Accuracy of Quality Control (QC) Samples

QC Level
Concentration
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%
Recovery)

Lower Limit of

Quantification

(LLOQ)

1 < 15% < 15% 85 - 115%

Low QC (LQC) 3 < 15% < 15% 85 - 115%

Medium QC

(MQC)
100 < 15% < 15% 85 - 115%

High QC (HQC) 800 < 15% < 15% 85 - 115%

Signaling Pathway and Metabolic Context
ONT-993 is a product of the metabolism of Tucatinib, primarily mediated by the CYP2C8

enzyme. Its own mechanism of action involves the inhibition of other key metabolic enzymes,

CYP2D6 and CYP3A. Understanding this pathway is critical for interpreting pharmacokinetic

data and potential drug interactions.
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Tucatinib Metabolism

ONT-993 Mechanism of Action
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample
(Unknown, Calibrant, or QC)

Spike with Internal Standard
(in Acetonitrile)

Protein Precipitation
(Vortex)

Centrifugation

Collect Supernatant

Inject into LC-MS/MS

Chromatographic Separation
(C18 Column)

Mass Spectrometric Detection
(MRM Mode)

Peak Integration

Calculate Peak Area Ratio
(Analyte/IS)

Generate Calibration Curve

Quantify Unknown Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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